6-Phenoxyhexylamine
Description
6-Phenoxyhexylamine is an organic compound characterized by a hexylamine backbone (C₆H₁₅N) with a phenoxy (C₆H₅O–) substituent at the sixth carbon. This structure confers unique physicochemical properties, balancing the lipophilicity of the aromatic phenoxy group with the reactivity of the primary amine.
Properties
CAS No. |
16728-68-0 |
|---|---|
Molecular Formula |
C12H19NO |
Molecular Weight |
193.28 g/mol |
IUPAC Name |
6-phenoxyhexan-1-amine |
InChI |
InChI=1S/C12H19NO/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11,13H2 |
InChI Key |
DCAYAQYLHBHPAS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OCCCCCCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 6-Phenoxyhexylamine with key analogs:
Key Observations :
- Reactivity: Unlike Dicyclohexylamine (a secondary amine), 6-Phenoxyhexylamine’s primary amine group enables nucleophilic reactions (e.g., amide bond formation) .
- Commercial Availability: Benzyloxy analogs (e.g., 6-(benzyloxy)pyridine-2-carboxylic acid with 10 suppliers ) are more accessible than 6-Phenoxyhexylamine, suggesting niche applications for the latter.
Physicochemical Properties (Inferred)
- Boiling Point/Solubility: The phenoxy group likely increases boiling point compared to Hexylamine (boiling point ~129°C ). Reduced water solubility is expected due to aromatic substitution.
- Stability: Benzyloxy analogs (e.g., 6-(Benzyloxy)hexane-1-sulfonyl chloride ) show stability in synthetic pathways, suggesting 6-Phenoxyhexylamine may share similar robustness.
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